Cas no 13679-76-0 (2-Thiophenemethanol, formate)

• Product Name: 2-Thiophenemethanol, formate
• CAS No: 13679-76-0
• MF: C₆H₆O₂S
• MW: 142.175640583038
• CID: 1248803
• PubChem ID: 17885612
• Update Time: 2025-04-20

2-Thiophenemethanol, formate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, formate
• 13679-76-0
• SCHEMBL2813673
• DTXSID201306746
• 2-Thiophenemethanol, 2-formate

• Inchi： 1S/C6H6O2S/c7-5-8-4-6-2-1-3-9-6/h1-3,5H,4H2
• InChI Key： AXSCIGNMUJAPSE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1COC=O

Computed Properties

• Exact Mass: 142.00885060g/mol
• Monoisotopic Mass: 142.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų